Cas no 887888-33-7 (ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate
• CAS No: 887888-33-7
• MF: C₁₈H₁₃ClFNO₄
• MW: 361.751527547836
• CID: 6416060
• PubChem ID: 8440962
• Update Time: 2025-05-20

ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate
• AKOS024594553
• SR-01000907709
• ethyl 3-[(2-chloro-6-fluorobenzoyl)amino]-1-benzofuran-2-carboxylate
• AB00671725-01
• ethyl 3-(2-chloro-6-fluorobenzamido)benzofuran-2-carboxylate
• F0666-1559
• 887888-33-7
• SR-01000907709-1
• 2-Benzofurancarboxylic acid, 3-[(2-chloro-6-fluorobenzoyl)amino]-, ethyl ester

• Inchi： 1S/C18H13ClFNO4/c1-2-24-18(23)16-15(10-6-3-4-9-13(10)25-16)21-17(22)14-11(19)7-5-8-12(14)20/h3-9H,2H2,1H3,(H,21,22)
• InChI Key： QISTZPVFAGLHOC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=C(F)C=CC=C2Cl)=C1C(OCC)=O

Computed Properties

• Exact Mass: 361.0517138g/mol
• Monoisotopic Mass: 361.0517138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 430.3±45.0 °C(Predicted)
• pka: 10.25±0.43(Predicted)

Additional information on ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate

Ethyl 3-(2-Chloro-6-Fluorobenzamido)-1-Benzofuran-2-Carboxylate: A Comprehensive Overview

Ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate, with CAS No. 887888-33-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzofuran ring system with a chloro-fluoro-substituted benzamide group. The presence of both chlorine and fluorine substituents on the benzamide moiety introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The chloro-fluoro substitution pattern has been shown to enhance the compound's binding affinity to these targets, making it a promising candidate for the development of novel therapeutic agents. Furthermore, the benzofuran core has been implicated in improving pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its medicinal applications, ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into next-generation electronic materials.

The synthesis of ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. Key steps include the formation of the benzofuran ring through a Diels-Alder reaction, followed by functionalization with the chloro-fluoro-substituted benzamide group. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and selectivity of these transformations.

From an environmental standpoint, ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. Studies have demonstrated that its degradation pathways are influenced by both abiotic and biotic factors, with microbial activity playing a pivotal role in its breakdown. These findings are particularly relevant for assessing the environmental impact of this compound during its lifecycle.

In conclusion, ethyl 3-(2-chloro-6-fluorobenzamido)-1-benzofuran-2-carboxylate represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within medicinal chemistry and materials science.